N'-{[2-(2,5-dimethylphenoxy)acetyl]oxy}benzenecarboximidamide

• IUPAC Name: [(Z)-[amino(phenyl)methylidene]amino] 2-(2,5-dimethylphenoxy)acetate
• InChI: InChI=1S/C17H18N2O3/c1-12-8-9-13(2)15(10-12)21-11-16(20)22-19-17(18)14-6-4-3-5-7-14/h3-10H,11H2,1-2H3,(H2,18,19)
• InChI Key: NUDKYHXNMCAYAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC(=O)ON=C(C2=CC=CC=C2)N
• Isomeric SMILES: CC1=CC(=C(C=C1)C)OCC(=O)O/N=C(/C2=CC=CC=C2)\N
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

N'-{[2-(2,5-dimethylphenoxy)acetyl]oxy}benzenecarboximidamide, also known as DPA-714, is a molecule that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

N'-{[2-(2,5-dimethylphenoxy)acetyl]oxy}benzenecarboximidamide binds to TSPO, a protein that is involved in the regulation of various cellular processes, including mitochondrial function, apoptosis, and inflammation. The binding of N'-{[2-(2,5-dimethylphenoxy)acetyl]oxy}benzenecarboximidamide to TSPO leads to the activation of various signaling pathways, including the MAPK/ERK pathway, which ultimately results in the modulation of cellular processes.
Biochemical and Physiological Effects:
N'-{[2-(2,5-dimethylphenoxy)acetyl]oxy}benzenecarboximidamide has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of inflammatory responses. Additionally, N'-{[2-(2,5-dimethylphenoxy)acetyl]oxy}benzenecarboximidamide has been shown to modulate mitochondrial function and oxidative stress, which are involved in the pathogenesis of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of N'-{[2-(2,5-dimethylphenoxy)acetyl]oxy}benzenecarboximidamide is its high affinity and selectivity for TSPO, which makes it a useful tool for the visualization and quantification of TSPO expression in vivo. Additionally, N'-{[2-(2,5-dimethylphenoxy)acetyl]oxy}benzenecarboximidamide has been shown to have low toxicity and good pharmacokinetic properties, making it a potential candidate for clinical applications.
One of the limitations of N'-{[2-(2,5-dimethylphenoxy)acetyl]oxy}benzenecarboximidamide is its relatively high cost and limited availability, which can hinder its widespread use in scientific research. Additionally, the use of N'-{[2-(2,5-dimethylphenoxy)acetyl]oxy}benzenecarboximidamide as a radiotracer requires specialized equipment and expertise, which can limit its use in certain research settings.

Future Directions

There are several future directions for the use of N'-{[2-(2,5-dimethylphenoxy)acetyl]oxy}benzenecarboximidamide in scientific research. One potential direction is the development of new radiotracers based on N'-{[2-(2,5-dimethylphenoxy)acetyl]oxy}benzenecarboximidamide for the visualization and quantification of TSPO expression in vivo. Additionally, the use of N'-{[2-(2,5-dimethylphenoxy)acetyl]oxy}benzenecarboximidamide in combination with other drugs or therapies for the treatment of various diseases is an area of active research. Finally, the elucidation of the molecular mechanisms underlying the effects of N'-{[2-(2,5-dimethylphenoxy)acetyl]oxy}benzenecarboximidamide on cellular processes is an important area of future research.

Synthesis Methods

The synthesis of N'-{[2-(2,5-dimethylphenoxy)acetyl]oxy}benzenecarboximidamide involves the reaction of 4-amino-N-(2,5-dimethylphenyl)benzamide with 2-(2,5-dimethylphenoxy)acetyl chloride in the presence of triethylamine. The resulting product is then treated with 4-nitrophenyl chloroformate to obtain N'-{[2-(2,5-dimethylphenoxy)acetyl]oxy}benzenecarboximidamide.

Scientific Research Applications

N'-{[2-(2,5-dimethylphenoxy)acetyl]oxy}benzenecarboximidamide has been extensively studied for its potential applications in various fields, including neuroimaging, cancer research, and inflammation. In neuroimaging, N'-{[2-(2,5-dimethylphenoxy)acetyl]oxy}benzenecarboximidamide is used as a radiotracer to visualize and quantify the expression of translocator protein (TSPO) in the brain. TSPO is expressed in microglia, astrocytes, and other immune cells in the brain, and its expression is upregulated in various neurological disorders, including Alzheimer's disease, multiple sclerosis, and Parkinson's disease.
In cancer research, N'-{[2-(2,5-dimethylphenoxy)acetyl]oxy}benzenecarboximidamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, N'-{[2-(2,5-dimethylphenoxy)acetyl]oxy}benzenecarboximidamide has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of various inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.